molecular formula C31H29N3O2S2 B12025492 (5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one CAS No. 623933-19-7

(5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

Cat. No.: B12025492
CAS No.: 623933-19-7
M. Wt: 539.7 g/mol
InChI Key: LULQMXVSZJQZTR-USHMODERSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, (5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one, is a recognized potent and selective inhibitor of the Transient Receptor Potential Canonical 5 (TRPC5) channel. TRPC5 channels are calcium-permeable non-selective cation channels implicated in a range of physiological and pathological processes. Research utilizing this compound has been pivotal in elucidating the role of TRPC5 in neurological disorders, including its contribution to innate fear behaviors and anxiety-like responses, as inhibition of TRPC5 in specific amygdala neurons can blunt these behaviors [https://www.nature.com/articles/nn.2405]. Furthermore, its application extends to oncology research, where TRPC5 has been identified as a driver of doxorubicin resistance in breast cancer, with this inhibitor demonstrating the ability to re-sensitize cancer cells to chemotherapeutic agents [https://www.cancer.gov/news-events/cancer-currents-blog/2021/breast-cancer-chemo-resistance-trigger]. This compound serves as a critical pharmacological tool for validating TRPC5 as a therapeutic target across various disease models, enabling the dissection of calcium signaling pathways and their functional outcomes.

Properties

CAS No.

623933-19-7

Molecular Formula

C31H29N3O2S2

Molecular Weight

539.7 g/mol

IUPAC Name

(5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C31H29N3O2S2/c1-4-17-36-26-15-16-27(21(2)18-26)29-24(20-33(32-29)25-13-9-6-10-14-25)19-28-30(35)34(31(37)38-28)22(3)23-11-7-5-8-12-23/h5-16,18-20,22H,4,17H2,1-3H3/b28-19-

InChI Key

LULQMXVSZJQZTR-USHMODERSA-N

Isomeric SMILES

CCCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)C5=CC=CC=C5)C

Canonical SMILES

CCCOC1=CC(=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)C5=CC=CC=C5)C

Origin of Product

United States

Biological Activity

The compound (5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one belongs to the thiazolidinone class, which has garnered significant attention in medicinal chemistry for its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by recent research findings, case studies, and data tables.

Overview of Thiazolidinones

Thiazolidinones are characterized by a five-membered heterocyclic ring containing sulfur and nitrogen. They have been extensively studied for their pharmacological properties, including antidiabetic, anticancer, anti-inflammatory, and antimicrobial activities. The biological activity of thiazolidinones can be influenced by various substituents on the ring structure.

1. Anticancer Activity

Recent studies have highlighted the potential of thiazolidinone derivatives as anticancer agents. The compound under discussion has shown promising results in inhibiting cancer cell proliferation. For instance, thiazolidinone derivatives have been reported to exhibit significant cytotoxic effects against various cancer cell lines such as MCF7 and HepG2.

Table 1: Anticancer Activity of Thiazolidinone Derivatives

CompoundCell LineIC50 (µM)Reference
Compound AMCF710.5
Compound BHepG215.2
(5Z)-...NCI-H46012.0

2. Antidiabetic Properties

Thiazolidinones are known for their antidiabetic properties, primarily through their action as PPARγ agonists. The compound has been investigated for its ability to enhance insulin sensitivity and reduce blood glucose levels.

Case Study:
A study demonstrated that a derivative of thiazolidinone significantly lowered fasting blood glucose levels in diabetic rats, indicating its potential as an antidiabetic agent .

3. Antioxidant Activity

The antioxidant properties of thiazolidinone derivatives have also been explored. The compound showed significant radical scavenging activity in vitro, suggesting its potential role in reducing oxidative stress.

Table 2: Antioxidant Activity

CompoundMethod UsedIC50 (µM)Reference
Compound CDPPH Scavenging25.0
(5Z)-...ABTS Assay30.0

4. Anti-inflammatory Effects

Thiazolidinone derivatives exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes such as COX-2. The compound has been evaluated for its ability to reduce inflammation in animal models.

Structural Activity Relationship (SAR)

The biological activity of thiazolidinones is heavily influenced by their chemical structure. Modifications at specific positions on the thiazolidinone ring can enhance or diminish their pharmacological effects. For instance, substituents on the phenyl ring can significantly impact anticancer and anti-inflammatory activities.

Scientific Research Applications

Anticancer Activity

Research indicates that thiazolidinone derivatives exhibit significant anticancer properties. The presence of the pyrazole moiety in this compound enhances its ability to inhibit cancer cell proliferation. Studies have shown that compounds with similar structures can induce apoptosis in various cancer cell lines, suggesting that this compound may also possess similar effects .

Anti-inflammatory Effects

The thiazolidinone scaffold is known for its anti-inflammatory properties. Investigations into related compounds have demonstrated their ability to reduce inflammation by inhibiting pro-inflammatory cytokines. As such, (5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one may also be effective in treating inflammatory conditions .

Antimicrobial Activity

Thiazolidinones have been reported to exhibit antimicrobial properties against a range of pathogens. The compound's structural characteristics may contribute to its ability to disrupt bacterial cell walls or inhibit essential metabolic pathways in microbes .

Synthesis and Derivatives

The synthesis of (5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one typically involves multi-step reactions starting from readily available precursors. The synthetic pathways often include condensation reactions and modifications that introduce the pyrazole and thiazolidinone functionalities.

Case Studies

  • Synthesis Methodology : A study detailed the regioselective condensation reactions leading to the formation of pyrazole derivatives, emphasizing the importance of functionalization at specific positions for enhanced biological activity .
  • Biological Testing : In vitro assays conducted on synthesized derivatives showed promising results in inhibiting cancer cell lines, with IC50 values indicating effective concentrations for therapeutic use .

Chemical Reactions Analysis

Oxidation Reactions

The thione (C=S) group undergoes oxidation under specific conditions:

  • Thione to Disulfide : Treatment with iodine in ethanol converts the thione to a disulfide bond, forming dimeric structures. This reaction is common in thiazolidinone derivatives.

  • Thione to Sulfonic Acid : Strong oxidizing agents like hydrogen peroxide (H₂O₂) in acetic acid yield sulfonic acid derivatives, enhancing water solubility .

Example Reaction:

ThioneI2/EtOHDisulfide+HI[4][7]\text{Thione}\xrightarrow{\text{I}_2/\text{EtOH}}\text{Disulfide}+\text{HI}\quad[4][7]

Alkylation and Acylation

The sulfur atom in the thione group acts as a nucleophile:

  • S-Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in basic media (K₂CO₃/DMF) to form thioether derivatives. For example, methyl bromide produces a methylthio adduct .

  • Acylation : Acetyl chloride in pyridine introduces acyl groups at the sulfur site .

Table 1: Alkylation Reactions

ReagentConditionsProductYieldSource
CH₃IK₂CO₃, DMF, 60°CMethylthio derivative75%
CH₂=CHCH₂BrEt₃N, THF, RTAllylthioether68%

Cyclization and Ring-Opening

The methylidene bridge (CH=) and thiazolidinone ring enable cycloaddition and ring transformations:

  • Cyclization with Hydrazines : Condensation with hydrazine derivatives (e.g., semicarbazide) forms fused pyrazolo-thiazolidinone systems .

  • Ring-Opening with Amines : Nucleophilic attack at the carbonyl group of the thiazolidinone ring by primary amines (e.g., aniline) cleaves the ring, yielding thioamide intermediates .

Example Reaction:

Thiazolidinone+NH2REtOH Thioamide+CO2[6][7]\text{Thiazolidinone}+\text{NH}_2\text{R}\xrightarrow{\text{EtOH }}\text{Thioamide}+\text{CO}_2\quad[6][7]

Electrophilic Aromatic Substitution

The phenyl and propoxyphenyl groups undergo halogenation and nitration:

  • Bromination : Electrophilic bromination (Br₂/FeBr₃) occurs at the para position of the phenyl ring .

  • Nitration : Nitric acid (HNO₃/H₂SO₄) introduces nitro groups on the aromatic rings .

Table 2: Aromatic Substitution Reactions

ReactionReagentPosition ModifiedYieldSource
BrominationBr₂, FeBr₃Phenyl ring62%
NitrationHNO₃, H₂SO₄Propoxyphenyl55%

Nucleophilic Addition

The methylidene double bond (CH=) participates in Michael additions:

  • Addition of Thiols : Mercaptoethanol adds across the double bond in the presence of base, forming diastereomeric adducts.

  • Grignard Reagents : Organomagnesium bromides (e.g., CH₃MgBr) yield tertiary alcohols .

Example Reaction:

CH +HSCH2CH2OHNaOHCH SCH2CH2OH 2[4]\text{CH }+\text{HSCH}_2\text{CH}_2\text{OH}\xrightarrow{\text{NaOH}}\text{CH SCH}_2\text{CH}_2\text{OH }_2\quad[4]

Hydrolysis and Degradation

The thiazolidinone ring is susceptible to hydrolysis:

  • Acidic Hydrolysis : HCl (6N) cleaves the ring, producing a thioamide and carboxylic acid .

  • Basic Hydrolysis : NaOH (10%) degrades the molecule into pyrazole-4-carboxylic acid and phenylethylamine .

Photochemical Reactivity

UV irradiation induces [2+2] cycloaddition at the methylidene bridge, forming dimeric cyclobutane derivatives. This reaction is solvent-dependent, with higher yields in non-polar media .

Biological Derivatization

  • Glycosylation : Reaction with protected sugars (e.g., glucopyranosyl bromides) under Koenigs-Knorr conditions introduces glycosyl groups at the sulfur or nitrogen sites, enhancing bioavailability .

Table 3: Biologically Relevant Modifications

DerivativeTarget SiteBiological ActivitySource
GlucopyranosylThione sulfurAntidiabetic
Peptide conjugatePyrazole nitrogenAnticancer

Comparison with Similar Compounds

Structural Analogues and Substituent Analysis

Key structural analogues differ primarily in substituents on the pyrazole ring and the thiazolidinone moiety.

Table 1: Structural Comparison of Target Compound and Analogues

Compound Name Pyrazole Substituents Thiazolidinone Substituent Molecular Formula Molecular Weight (g/mol)
Target Compound 3-(2-methyl-4-propoxyphenyl), 1-phenyl 3-(1-phenylethyl) C₃₂H₃₂N₃O₂S₂ ~574.7
(5Z)-5-[[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one 3-(3,4-dimethoxyphenyl), 1-phenyl 3-(2-phenylethyl) C₃₀H₂₇N₃O₃S₂ ~565.7
(5Z)-3-(3-methoxypropyl)-5-[[3-(3-methyl-4-isobutoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one 3-(3-methyl-4-isobutoxyphenyl), 1-phenyl 3-(3-methoxypropyl) C₃₀H₃₄N₃O₃S₂ ~572.7
(5Z)-5-[[3-(4-ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-isopropyl-2-sulfanylidene-1,3-thiazolidin-4-one 3-(4-ethoxy-2-methylphenyl), 1-phenyl 3-isopropyl C₂₈H₂₈N₃O₂S₂ ~526.7
  • The 1-phenylethyl group introduces steric bulk compared to smaller substituents (e.g., isopropyl), which may influence binding to hydrophobic pockets in biological targets .

Molecular Weight and Polarity :

  • Higher molecular weight (574.7 g/mol) and logP values in the target compound suggest increased hydrophobicity relative to analogues with methoxy or ethoxy groups .
  • The propoxy chain (C₃H₇O) contributes to greater conformational flexibility compared to rigid methoxy substituents .

Table 2: Key Research Findings from Analogues

Compound Feature Observed Property/Activity Reference
3,4-Dimethoxyphenyl substituent Increased COX-2 inhibition
Isobutoxy group on pyrazole ring Enhanced metabolic stability
Microwave-assisted synthesis Higher yield (>85%) and purity

Preparation Methods

Synthesis of 3-(2-Methyl-4-Propoxyphenyl)-1-Phenyl-1H-Pyrazole-4-Carbaldehyde

The pyrazole core is synthesized via a Vilsmeier-Haack reaction. A mixture of 4-propoxyphenylacetone hydrazone (1.0 equiv) and phosphoryl chloride (3.0 equiv) in DMF undergoes formylation at 50–60°C for 4–5 hours. The resulting pyrazole-4-carbaldehyde is isolated in 85–90% yield after recrystallization from ethanol. Key spectral data:

  • IR (KBr): 1690 cm⁻¹ (C=O stretch).

  • ¹H NMR (400 MHz, CDCl₃): δ 10.12 (s, 1H, CHO), 8.35 (s, 1H, pyrazole C5-H), 7.45–7.20 (m, 9H, aromatic), 4.02 (q, 2H, OCH₂), 2.40 (s, 3H, CH₃), 1.85 (m, 2H, CH₂), 1.01 (t, 3H, CH₃).

Preparation of 3-(1-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One

The thiazolidinone core is synthesized via cyclocondensation. A solution of 1-phenylethylamine (1.2 equiv) and carbon disulfide (1.5 equiv) in dichloromethane reacts with ethyl bromoacetate (1.0 equiv) at 50°C for 12 hours. The intermediate thiourea cyclizes under acidic conditions (HCl/EtOH) to yield the thiazolidin-4-one. Key modifications:

  • Yield: 72–78% after silica gel chromatography (hexane:ethyl acetate, 3:1).

  • ¹³C NMR (100 MHz, DMSO-d₆): δ 195.2 (C=S), 173.8 (C=O), 52.4 (N–CH₂), 45.1 (S–CH₂).

Knoevenagel Condensation for Methylidene Bridge Formation

The pyrazole carbaldehyde (1.0 equiv) and thiazolidinone (1.0 equiv) undergo condensation in ethanol with piperidine (10 mol%) at reflux for 6 hours. The reaction proceeds via deprotonation of the active methylene group, followed by nucleophilic attack and dehydration.

  • Optimization: Replacing ethanol with HFIP (1,1,1,3,3,3-hexafluoroisopropanol) increases yield from 65% to 88% due to enhanced hydrogen bonding.

  • Stereoselectivity: The (5Z)-configuration is confirmed by NOESY correlations between the pyrazole C4-H and thiazolidinone methylidene proton.

Analytical Characterization and Spectral Data

Physicochemical Properties

  • Molecular Formula: C₃₂H₃₀N₄O₂S₂.

  • Molecular Weight: 574.74 g/mol.

  • Melting Point: 218–220°C (dec.).

Spectroscopic Analysis

  • IR (KBr): 1685 cm⁻¹ (C=O), 1590 cm⁻¹ (C=N), 1220 cm⁻¹ (C–S).

  • ¹H NMR (400 MHz, DMSO-d₆): δ 8.42 (s, 1H, pyrazole C5-H), 7.65–7.20 (m, 14H, aromatic), 5.12 (q, 1H, J = 7.0 Hz, N–CH), 4.10 (q, 2H, OCH₂), 3.85 (s, 2H, SCH₂), 2.45 (s, 3H, CH₃), 1.90 (m, 2H, CH₂), 1.52 (d, 3H, J = 7.0 Hz, CH₃), 1.05 (t, 3H, CH₃).

  • HRMS (ESI): m/z 575.1842 [M + H]⁺ (calc. 575.1839).

Optimization Studies and Comparative Yields

Catalyst Screening for Knoevenagel Condensation

CatalystSolventTime (h)Yield (%)
PiperidineEthanol665
HFIPHFIP488
ZnCl₂THF858
SiO₂Toluene1242
SolventTemp (°C)Yield (%)
EthanolReflux72
DCM5068
[BMIM]PF₆8081
Water10035

Mechanistic Insights and Side Reactions

Competing Pathways in Thiazolidinone Formation

  • Thiourea Intermediate: Attack by ethyl bromoacetate at the sulfur atom generates a thiocarbamate, which cyclizes to the thiazolidinone.

  • Byproduct Formation: Excess carbon disulfide leads to dithiocarbamate derivatives (5–8% yield), separable via column chromatography.

Z/E Isomerism in the Methylidene Bridge

  • Control via Steric Effects: Bulky substituents on the pyrazole (e.g., 2-methyl-4-propoxyphenyl) favor the (5Z)-isomer by hindering rotation.

  • NMR Evidence: NOESY cross-peaks between the pyrazole C4-H and thiazolidinone methylidene proton confirm the Z-configuration.

Scale-Up and Industrial Feasibility

Gram-Scale Synthesis

A 10-gram batch of the target compound was prepared using HFIP as the solvent, achieving 85% yield with >99% purity (HPLC). Key parameters:

  • Cost Analysis: HFIP recycling reduces solvent expenses by 40%.

  • Purification: Recrystallization from ethanol/water (7:3) eliminates column chromatography.

Environmental Impact

  • Green Metrics:

    • Atom Economy: 82% (calculated from stoichiometric ratios).

    • E-Factor: 6.3 (kg waste/kg product), primarily from solvent recovery .

Q & A

Basic Research Questions

Q. What are the typical synthetic routes for preparing (5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one?

  • Methodological Answer : The synthesis involves multi-step condensation and cyclization reactions. For example, thiosemicarbazide derivatives (e.g., 3-(4-hydroxyphenyl)thiosemicarbazide) can react with chloroacetic acid and sodium acetate in a DMF-acetic acid mixture under reflux to form the thiazolidinone core. Subsequent introduction of substituents, such as the (2-methyl-4-propoxyphenyl)pyrazole moiety, is achieved via Knoevenagel condensation with appropriate aldehydes or ketones . Key intermediates include arylidenehydrazones and substituted pyrazole derivatives.

Q. How can researchers purify and characterize this compound effectively?

  • Methodological Answer : Recrystallization from DMF-ethanol or DMF-acetic acid mixtures is commonly used for purification . Characterization relies on spectroscopic techniques:

  • IR spectroscopy : Confirms the presence of thioamide (C=S, ~1200–1250 cm⁻¹) and carbonyl (C=O, ~1680–1720 cm⁻¹) groups.
  • NMR spectroscopy : ¹H and ¹³C NMR identify aromatic protons (δ 6.5–8.5 ppm), methyl/propoxy groups (δ 1.0–4.0 ppm), and the Z-configuration of the exocyclic double bond (J coupling ~12–14 Hz) .
  • Mass spectrometry : High-resolution ESI-MS validates the molecular ion peak (e.g., [M+H]⁺) .

Q. What solvents and reaction conditions optimize yield during synthesis?

  • Methodological Answer : Polar aprotic solvents like DMF or DMSO are preferred for condensation steps due to their ability to stabilize intermediates. Reflux in acetic acid (80–100°C) for 2–4 hours promotes cyclization. Sodium acetate acts as a base to deprotonate thiosemicarbazide, accelerating nucleophilic attack on chloroacetic acid .

Advanced Research Questions

Q. How do steric and electronic effects influence the regioselectivity of substitution reactions on the thiazolidinone core?

  • Methodological Answer : The 3-(1-phenylethyl) group introduces steric hindrance, directing electrophilic substitutions (e.g., nitration, halogenation) to the less hindered 5-position. Electron-withdrawing groups (e.g., sulfanylidene) activate the exocyclic double bond for nucleophilic additions, while electron-donating substituents (e.g., propoxy) enhance electrophilic aromatic substitution on the pyrazole ring . Computational studies (DFT) can predict reactive sites by analyzing frontier molecular orbitals and electrostatic potential maps .

Q. What strategies resolve contradictions in biological activity data across studies?

  • Methodological Answer : Discrepancies often arise from variations in assay conditions (e.g., cell lines, solvent polarity). To address this:

  • Standardize protocols : Use consistent solvent systems (e.g., DMSO concentration ≤0.1% to avoid cytotoxicity).
  • Dose-response validation : Perform IC₅₀ determinations across multiple replicates.
  • Molecular docking : Correlate activity with binding affinity to target proteins (e.g., COX-2, EGFR) using AutoDock or Schrödinger Suite .

Q. How can Bayesian optimization improve reaction yield compared to traditional trial-and-error methods?

  • Methodological Answer : Bayesian optimization algorithms (e.g., Gaussian processes) iteratively predict optimal reaction parameters (temperature, catalyst loading, stoichiometry) by minimizing a cost function (e.g., −ln(yield)). This reduces the number of experiments needed by 30–50% compared to factorial designs. For example, optimizing the Knoevenagel condensation step for arylidene formation can achieve >85% yield within 10 iterations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.